Cas no 1248797-73-0 (4-(Piperidin-3-yl)-2-(propan-2-yl)pyrimidine)

• Product Name: 4-(Piperidin-3-yl)-2-(propan-2-yl)pyrimidine
• CAS No: 1248797-73-0
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 5187380
• Update Time: 2025-10-29

4-(Piperidin-3-yl)-2-(propan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(piperidin-3-yl)-2-(propan-2-yl)pyrimidine
• GS2533
• 2-isopropyl-4-(piperidin-3-yl)pyrimidine
• Pyrimidine, 2-(1-methylethyl)-4-(3-piperidinyl)-
• 4-(Piperidin-3-yl)-2-(propan-2-yl)pyrimidine

• Inchi： 1S/C12H19N3/c1-9(2)12-14-7-5-11(15-12)10-4-3-6-13-8-10/h5,7,9-10,13H,3-4,6,8H2,1-2H3
• InChI Key： LZQUSLTZBZYBNL-UHFFFAOYSA-N
• SMILES： N1CCCC(C2C=CN=C(C(C)C)N=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.5
• Topological Polar Surface Area: 37.8

Additional information on 4-(Piperidin-3-yl)-2-(propan-2-yl)pyrimidine

Introduction to 4-(Piperidin-3-yl)-2-(propan-2-yl)pyrimidine (CAS No. 1248797-73-0) and Its Emerging Applications in Chemical Biology

4-(Piperidin-3-yl)-2-(propan-2-yl)pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 1248797-73-0, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrimidine class, a scaffold widely recognized for its biological activity and structural versatility. The presence of both piperidine and propyl substituents in its molecular structure endows it with unique pharmacophoric properties, making it a promising candidate for drug discovery and development.

The structural motif of 4-(Piperidin-3-yl)-2-(propan-2-yl)pyrimidine incorporates a nitrogen-rich core, which is known to interact favorably with biological targets such as enzymes and receptors. The piperidine ring, in particular, contributes to the compound's solubility and metabolic stability, while the propyl group enhances its binding affinity. These features have positioned this compound as a valuable building block in the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. Pyrimidine derivatives have emerged as potent scaffolds in this endeavor, with several compounds already entering clinical trials. Among these, 4-(Piperidin-3-yl)-2-(propan-2-yl)pyrimidine has shown promise in preclinical studies as a potential inhibitor of protein tyrosine kinases (PTKs). Its ability to disrupt aberrant signaling pathways in cancer cells makes it an attractive candidate for further investigation.

One of the most compelling aspects of 4-(Piperidin-3-yl)-2-(propan-2-yl)pyrimidine is its modularity, which allows for facile derivatization to generate libraries of compounds with tailored biological activities. Researchers have leveraged this flexibility to develop analogs with improved pharmacokinetic profiles and enhanced target specificity. For instance, modifications at the 5-position of the pyrimidine ring have been explored to optimize binding interactions with target proteins. Such structural diversifications underscore the compound's potential as a foundation for next-generation therapeutics.

The synthesis of 4-(Piperidin-3-yl)-2-(propan-2-yl)pyrimidine involves multi-step organic transformations, typically starting from commercially available precursors such as piperidine and propanal derivatives. Advances in synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have streamlined the production process, making it more efficient and scalable. These improvements are crucial for enabling high-throughput screening programs aimed at identifying lead compounds for drug development.

From a computational chemistry perspective, 4-(Piperidin-3-yl)-2-(propan-2-yl)pyrimidine has been subjected to extensive molecular modeling studies to elucidate its binding mode with biological targets. Docking simulations have revealed that the compound interacts with key residues in the active sites of enzymes such as kinases, suggesting its potential as a scaffold for rational drug design. These insights have guided the development of novel derivatives with improved binding affinities and selectivities.

The pharmacological profile of 4-(Piperidin-3-yl)-2-(propan-2-yl)pyrimidine has been further explored through in vitro assays measuring its inhibitory effects on various enzymes and receptors. Initial findings indicate that this compound exhibits moderate activity against certain PTKs, with IC50 values ranging from nanomolar to micromolar concentrations. Additionally, preliminary toxicity studies suggest that it is well-tolerated at therapeutic doses, although further investigations are warranted to assess long-term safety.

Recent advancements in medicinal chemistry have highlighted the importance of structure-based drug design in optimizing lead compounds like 4-(Piperidin-3-yl)-2-(propan-2-y l)pyrimidine. By integrating experimental data with computational predictions, researchers can systematically refine molecular structures to enhance potency, selectivity, and pharmacokinetic properties. This iterative approach has led to the discovery of several high-affinity inhibitors that are now being evaluated in preclinical models.

The versatility of 4-(Piperidin -3 -y l)- 2 - ( propan - 2 - y l ) pyrimidine extends beyond its applications in oncology; it also holds promise in other therapeutic areas such as immunology and inflammation research. Pyrimidine derivatives have been shown to modulate immune responses by inhibiting key signaling pathways involved in cytokine production and cell activation. Given these findings, 4-(Piperidin -3 -y l)- 2 - ( propan - 2 - y l ) pyrimidine may serve as a starting point for developing novel immunomodulatory agents.

In conclusion, 4 -( Piperidin - 3 - y l ) - 2 -( propan - 2 - y l ) pyrimidine ( CAS No . 1248797 -73 -0) represents a structurally intriguing compound with significant potential in chemical biology and pharmaceutical research . Its unique combination of pharmacophoric elements makes it an ideal candidate for further exploration , particularly in the development of kinase inhibitors and other therapeutic agents . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in drug discovery efforts worldwide .